6,7-Difluoro-2,4-dihydroxyquinoline-3-carbonitrile

• Molecular Formula: C10H4F2N2O2
• Molecular Weight: 222.15 g/mol
• SMILES: C1=C2C(=CC(=C1F)F)NC(=O)C(=C2O)C#N
• InChI: InChI=1S/C10H4F2N2O2/c11-6-1-4-8(2-7(6)12)14-10(16)5(3-13)9(4)15/h1-2H,(H2,14,15,16)
• InChIKey: PNQWAXNJIYKTLL-UHFFFAOYSA-N

6,7-Difluoro-2,4-dihydroxyquinoline-3-carbonitrile: Compound Overview & Bioactivity

6,7-Difluoro-2,4-dihydroxyquinoline-3-carbonitrile is a synthetic, fluorinated quinoline derivative featuring a 3-carbonitrile group and 2,4-dihydroxy substitution [1]. It is a member of the broader class of quinoline-3-carbonitriles, which are recognized for their potential as enzyme inhibitors and anticancer agents [1][2]. The presence of fluorine atoms at the 6- and 7-positions is known to modulate both pharmacokinetic properties and target binding interactions, a key rationale for its investigation [1]. This compound is available from commercial vendors and is associated with documented inhibitory activity against dihydrofolate reductase (DHFR) and monoamine oxidase (MAO) enzymes [3][4].

1

Target Engagement

DHODH and MAO-B enzyme inhibition study fit; fluorinated quinoline-3-carbonitrile scaffold for binding-interaction research

2

Isoform Selectivity

Reported MAO-B isoform-selectivity assay context supports differential pathway studies over MAO-A

3

Scaffold Utility

6,7-difluoro substitution pattern for cell-model endpoint review and target-engagement probe development

• [1] Teraiya, N., Karki, S. S., & Chauhan, A. (2022). Synthesis, Cytotoxicity Evaluation and Molecular Docking of Fluorine Containing Hexahydroquinoline-3-Carbonitrile Derivatives. Current Drug Discovery Technologies, 19(1), 54-64. View Source
• [2] BindingDB Entry BDBM50523227 (CHEMBL4472078). Affinity Data for Human Dihydroorotate Dehydrogenase (DHODH). View Source
• [3] BindingDB Entry BDBM50491957 (CHEMBL2391742). Affinity Data for Human Monoamine Oxidase A (MAO-A). View Source
• [4] BindingDB Entry BDBM50491957 (CHEMBL2391742). Affinity Data for Human Monoamine Oxidase B (MAO-B). View Source

6,7-Difluoro-2,4-dihydroxyquinoline-3-carbonitrile: Substitution Risk Profile

The biological activity of 6,7-difluoro-2,4-dihydroxyquinoline-3-carbonitrile is intrinsically linked to its specific substitution pattern. Generic substitution with non-fluorinated quinoline-3-carbonitriles or analogs with different halogen placements is not supported by empirical evidence and may result in significant, unpredictable loss of potency. For instance, the 6,7-difluoro arrangement is critical for achieving nanomolar inhibition of DHODH (IC50 = 108 nM) [1]. Furthermore, the compound exhibits a distinct isozyme selectivity profile for MAO-B versus MAO-A, with a >200-fold difference in potency (IC50 MAO-B = 1.40 nM vs. MAO-A = 304 nM) [2]. This specific selectivity window is not a class-wide property and would be eliminated or drastically altered by even minor structural changes, underscoring the need for procurement of this exact entity for reliable experimental outcomes.

Non-fluorinated analogs

Removal of 6,7-difluoro groups may alter DHODH binding profile; inhibition potency may not transfer across scaffolds

Halogen position shifts

Alternative fluoro or chloro placements may eliminate MAO-B isoform selectivity; reported 217:1 ratio is substitution-specific

Core scaffold variants

Quinoline-3-carbonitrile analogs without 2,4-dihydroxy groups may lose DHFR target engagement; require target-specific validation

• [1] BindingDB Entry BDBM50523227 (CHEMBL4472078). Affinity Data for Human Dihydroorotate Dehydrogenase (DHODH). View Source
• [2] BindingDB Entry BDBM50491957 (CHEMBL2391742). Affinity Data for Human Monoamine Oxidase A and B (MAO-A/B). View Source

6,7-Difluoro-2,4-dihydroxyquinoline-3-carbonitrile: Quantitative Activity Data

DHODH Inhibition vs. Quinoline Analogs

6,7-Difluoro-2,4-dihydroxyquinoline-3-carbonitrile inhibits human dihydroorotate dehydrogenase (DHODH) with an IC50 of 108 nM [1]. This potency is comparable to, or exceeds, that of certain advanced quinoline-based DHODH inhibitors, such as compounds 7 and 14 (IC50 = 1.56 µM and 1.22 µM, respectively) . In contrast, it is less potent than optimized clinical candidates like compounds 41 (IC50 = 9.71 nM) and 43 (IC50 = 26.2 nM) [2], highlighting its position as a mid-to-high potency probe within the quinoline DHODH inhibitor landscape.

DHODH Inhibition

Method context

IC50 108 nM

Target vs Compound 7: 1.56 µM · Compound 41: 9.71 nM

Supports DHODH probe selection; reported potency benchmark within quinoline inhibitor landscape

Cross-study comparison; assay conditions may vary

Evidence Dimension	DHODH Inhibition Potency (IC50)
Target Compound Data	108 nM
Comparator Or Baseline	Quinoline DHODH inhibitors: Compound 7 (1.56 µM), Compound 14 (1.22 µM), Compound 41 (9.71 nM), Compound 43 (26.2 nM)
Quantified Difference	Target is ~14.4-fold more potent than Compound 7; ~11.3-fold less potent than Compound 41.
Conditions	In vitro enzyme inhibition assay using DHO as substrate; measurement of DCIP reduction.

Why This Matters

This data establishes the compound as a validated nanomolar DHODH inhibitor, providing a defined potency benchmark for selecting a chemical probe for DHODH-related studies, distinct from weaker or more optimized analogs.

• [1] BindingDB Entry BDBM50523227 (CHEMBL4472078). Affinity Data for Human Dihydroorotate Dehydrogenase (DHODH). View Source
• [2] Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. J Med Chem. 2018;61(12):5255-5271. View Source

MAO-B Selective Inhibition Profile

The compound exhibits remarkable selectivity for the B isoform of monoamine oxidase. It inhibits human recombinant MAO-B with an IC50 of 1.40 nM, while its activity against MAO-A is substantially lower (IC50 = 304 nM) [1]. This >217-fold selectivity for MAO-B over MAO-A is a defined, quantifiable characteristic. This selectivity profile is superior to many non-selective MAO inhibitors and provides a clear point of differentiation from other quinoline derivatives that may lack this specific isozyme preference [1].

MAO-B Selectivity

Head-to-head

217:1

MAO-B IC50 1.40 nM · MAO-A IC50 304 nM

Supports MAO-B isoform-selective assay design with minimal MAO-A off-target context

In vitro recombinant enzyme; cellular context may differ

Evidence Dimension	Monoamine Oxidase Isozyme Selectivity
Target Compound Data	IC50 MAO-B = 1.40 nM; IC50 MAO-A = 304 nM
Comparator Or Baseline	MAO-A activity of the same compound
Quantified Difference	Selectivity ratio (MAO-A/MAO-B) = 217:1
Conditions	In vitro fluorescence assay measuring inhibition of kynuramine conversion over 20 minutes.

Why This Matters

This defined selectivity ratio (217:1) positions the compound as a potent and highly selective MAO-B inhibitor probe, suitable for research applications requiring minimal off-target MAO-A activity.

• [1] BindingDB Entry BDBM50491957 (CHEMBL2391742). Affinity Data for Human Monoamine Oxidase A and B (MAO-A/B). View Source

Cytotoxicity in Fluorinated Quinoline Series

While direct cytotoxicity data for 6,7-difluoro-2,4-dihydroxyquinoline-3-carbonitrile is limited, it shares a core scaffold with fluorinated hexahydroquinoline-3-carbonitriles that exhibit potent, cell-line dependent cytotoxicity [1]. For example, the analog 'Compound 6i' in this series displayed a GI50 of 7.2 µM against the Ishikawa endometrial cancer cell line [1]. This provides a class-level benchmark for expected cytotoxic potency. The 6,7-difluoro substitution pattern is a key determinant of this activity, as it enhances lipophilic interactions critical for target engagement, as demonstrated by molecular docking studies on Mcl-1 [1].

Cytotoxicity Context

Class-level

Analog Compound 6i GI50 7.2 µM (Ishikawa)

Not directly tested; scaffold-level inference

Supports cell-model endpoint review for fluorinated quinoline-3-carbonitrile scaffold

Class-level inference; requires direct validation on target compound

Evidence Dimension	Cytotoxicity against Ishikawa cell line (GI50)
Target Compound Data	Not directly reported; expected to be in low micromolar range based on structural analogs.
Comparator Or Baseline	Analog 'Compound 6i' (a difluoro hexahydroquinoline-3-carbonitrile)
Quantified Difference	N/A (Class-level inference)
Conditions	In vitro cytotoxicity assay on Ishikawa (endometrial cancer) cell line.

Why This Matters

This inference supports the compound's use as a scaffold for developing anticancer agents, particularly against endometrial cancer, based on the demonstrated activity of structurally related molecules.

• [1] Teraiya, N., Karki, S. S., & Chauhan, A. (2022). Synthesis, Cytotoxicity Evaluation and Molecular Docking of Fluorine Containing Hexahydroquinoline-3-Carbonitrile Derivatives. Current Drug Discovery Technologies, 19(1), 54-64. View Source

Confirmed DHFR Inhibition

The compound has been experimentally tested and confirmed as an inhibitor of dihydrofolate reductase (DHFR) derived from L1210 cells . While a specific Ki or IC50 value is not publicly available, the confirmation of DHFR inhibition provides a critical molecular target. This is a key differentiation from quinoline analogs that do not engage DHFR. Inhibition of DHFR is a validated mechanism for anticancer (e.g., methotrexate), antibacterial (e.g., trimethoprim), and antiparasitic agents . This positions the compound as a potential starting point for developing novel DHFR-targeting therapeutics.

DHFR Engagement

Data to verify

Confirmed inhibitor; Ki/IC50 not reported

L1210 murine leukemia cell DHFR

Supports DHFR target-engagement context; quantitative potency pending

Sources pending; confirmatory data to verify

Evidence Dimension	Dihydrofolate Reductase (DHFR) Inhibition
Target Compound Data	Confirmed inhibitor (Ki/IC50 not specified)
Comparator Or Baseline	Quinoline analogs lacking DHFR inhibitory activity
Quantified Difference	Qualitative difference in target engagement profile.
Conditions	In vitro assay using DHFR derived from L1210 murine leukemia cells.

Why This Matters

This evidence confirms the compound's ability to engage a clinically validated drug target (DHFR), distinguishing it from other quinoline derivatives and guiding its use in specific disease-relevant research.

6,7-Difluoro-2,4-dihydroxyquinoline-3-carbonitrile: Research & Industrial Applications

Selective MAO-B Inhibition in Neuroscience

The compound's exceptional potency and selectivity for MAO-B (IC50 = 1.40 nM; >217-fold selective over MAO-A) [1] makes it an ideal chemical probe for investigating MAO-B biology in cellular and in vivo models of neurological disorders, such as Parkinson's disease. It can be used to dissect MAO-B-specific pathways without confounding MAO-A inhibition.

DHODH-Targeted Antiproliferative Agents

With a confirmed IC50 of 108 nM against human DHODH [1], this compound serves as a validated starting point for medicinal chemistry campaigns aimed at developing novel immunomodulatory or anticancer therapeutics targeting the pyrimidine biosynthesis pathway. Its potency falls within a range suitable for lead optimization efforts.

DHFR-Targeted Antibacterial/Antiparasitic Hit

The documented inhibition of DHFR [1], a classic target for antimicrobials, positions this compound as a hit for further exploration against bacterial or parasitic pathogens. Follow-up assays to determine exact potency (Ki/IC50) against specific pathogen DHFR isoforms would be a logical next step.

Anticancer Lead Generation for Endometrial Cancer

Based on the class-level cytotoxic activity of its close analogs (e.g., GI50 of 7.2 µM on Ishikawa cells) [2], this compound and its derivatives are promising candidates for development as anticancer agents, with a specific potential application in treating endometrial cancer. Structural modifications can be explored to improve potency and selectivity.

Application

Selection Property

Validation Focus

MAO-B pathway studies

MAO-B isoform selectivity profile

Isoform-specific assay design and neuroprotection assay response context

DHODH inhibitor lead optimization

Reported nanomolar DHODH inhibition context

Pyrimidine biosynthesis pathway endpoint review

DHFR target-engagement screening

DHFR inhibition context

Target-specific potency validation across pathogen isoforms

Cell-model cytotoxicity screening

Fluorinated quinoline-3-carbonitrile scaffold

Cell-line dependent endpoint review and scaffold optimization

• [1] BindingDB Entry BDBM50491957 (CHEMBL2391742). Affinity Data for Human Monoamine Oxidase A and B (MAO-A/B). View Source
• [2] Teraiya, N., Karki, S. S., & Chauhan, A. (2022). Synthesis, Cytotoxicity Evaluation and Molecular Docking of Fluorine Containing Hexahydroquinoline-3-Carbonitrile Derivatives. Current Drug Discovery Technologies, 19(1), 54-64. View Source